Cas no 167498-52-4 (Methylthioninium Chloride)
Methylthioninium Chloride structure
Product Name:Methylthioninium Chloride
CAS No:167498-52-4
MF:C16H18ClN3S
MW:319.852221012115
CID:2355138
Update Time:2022-07-26
Methylthioninium Chloride Chemical and Physical Properties
Names and Identifiers
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- Methylthioninium Chloride
-
- Inchi: 1S/C16H18N3S.ClH/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13;/h5-10H,1-4H3;1H/q+1;/p-1
- InChI Key: CXKWCBBOMKCUKX-UHFFFAOYSA-M
- SMILES: CN(C)C1C=CC2N=C3C=CC(N(C)C)=CC3=[S+]C=2C=1.[Cl-]
Computed Properties
- Exact Mass: 319.091
- Monoisotopic Mass: 319.091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 483
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.9A^2
Experimental Properties
- Color/Form: Green fine crystalline powder
- Density: 1
- Melting Point: 190?°C (dec.)(lit.)
- Flash Point: 45 °C
- PSA: 47.38000
- LogP: -0.49710
Methylthioninium Chloride Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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